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Compound of Interest

Compound Name: KDM5-C49

Cat. No.: B608319 Get Quote

IMMEDIATE ACTION REQUIRED: Essential Safety and Handling Protocols for K-C49

For all researchers, scientists, and drug development professionals handling KDM5-C49, this

guide provides critical, immediate safety, and logistical information. Adherence to these

protocols is essential for ensuring laboratory safety and proper disposal. This document should

be considered a primary resource for operational guidance.

Compound Information and Hazard Assessment
KDM5-C49 is a potent and selective inhibitor of KDM5 demethylases, intended for research

use only.[1][2] As with any novel chemical compound, it should be handled with the utmost

care, assuming it is hazardous until comprehensive toxicological data is available.

Key Compound Data:
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Property Value

CAS Number 1596348-16-1[3][4]

Molecular Formula C15H24N4O3[4]

Molecular Weight 308.38 g/mol [4]

Appearance Solid powder

Solubility Soluble in DMSO

Storage Store at -20°C for long-term stability.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following PPE is mandatory when handling KDM5-C49 in any form (solid or in solution).

Required PPE:

PPE Component Specification Rationale

Eye Protection

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes of

solutions or airborne particles

of the solid compound.

Hand Protection
Nitrile gloves (minimum

thickness of 4 mil).

Provides a chemical-resistant

barrier to prevent skin contact.

Body Protection A buttoned lab coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection
A NIOSH-approved N95

respirator or higher.

Recommended when handling

the solid powder to prevent

inhalation.
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Follow these procedures meticulously to ensure safe handling from receipt to disposal.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

Log: Record the date of receipt and assigned lot number in your chemical inventory.

Store: Immediately transfer the compound to a designated, clearly labeled, and secure

storage location at -20°C.[5]

Preparation of Stock and Working Solutions
All preparation steps must be conducted in a certified chemical fume hood.

Gather Materials: Assemble all necessary equipment (fume hood, calibrated balance,

appropriate glassware, solvent, and PPE) before handling the compound.

Weighing the Compound:

Don appropriate PPE, including respiratory protection.

Carefully weigh the desired amount of KDM5-C49 powder.

Clean the balance and surrounding area immediately after weighing to remove any

residual powder.

Dissolving the Compound:

In the fume hood, add the appropriate volume of DMSO to the weighed KDM5-C49 to

achieve the desired stock concentration.

Cap the vial and vortex until the compound is fully dissolved.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots to minimize freeze-thaw

cycles.
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Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C.

Disposal Plan: Waste Management
Proper segregation and disposal of chemical waste are critical for safety and environmental

compliance.

Waste Segregation and Disposal:

Waste Type Disposal Container Disposal Procedure

Contaminated Solid Waste
Labeled hazardous waste

container (solid).

Dispose of all contaminated

items such as gloves, pipette

tips, and weigh boats in this

container.

Contaminated Liquid Waste
Labeled hazardous waste

container (liquid).

Dispose of all unused stock

solutions, working solutions,

and contaminated media in

this container.

Empty Compound Vials
Hazardous waste container

(solid).

The first rinse of an "empty"

container that held a

hazardous chemical must be

collected and disposed of as

hazardous waste. After

thorough rinsing, deface or

remove the original label and

dispose of the container

according to your institution's

guidelines.[6]

Emergency Procedures
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Emergency Contact: In case of an emergency, contact your institution's Environmental Health

and Safety (EHS) office immediately.

Exposure Scenario Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.

Inhalation Move the individual to fresh air.

Ingestion Do NOT induce vomiting.

Spill

Alert others in the area. Evacuate if necessary.

Contain the spill with absorbent material. Follow

your institution's spill cleanup procedures.

Visual Guides
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Caption: Workflow for handling KDM5-C49 from receipt to disposal.
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Mandatory Personal Protective Equipment

Handling KDM5-C49

Lab Coat Nitrile Gloves Safety Goggles N95 Respirator
(for solids)

Click to download full resolution via product page

Caption: Required PPE for handling KDM5-C49.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b608319#personal-protective-equipment-for-handling-
kdm5-c49]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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